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Compound of Interest

Compound Name: 4-(Trifluoromethylthio)toluene

Cat. No.: B1350627 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-(Trifluoromethylthio)toluene

This technical guide provides a comprehensive overview of the known physical properties of 4-
(Trifluoromethylthio)toluene, a compound of interest to researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document collates

available data into a structured format, outlines general experimental protocols for the

determination of these properties, and includes a workflow diagram for their experimental

determination.

Core Physical Properties
4-(Trifluoromethylthio)toluene, also known as p-tolyl(trifluoromethyl)sulfane, is a colorless to

light yellow liquid at room temperature.[1] Its key physical properties are summarized in the

tables below. These values are critical for its handling, application in synthetic protocols, and

for the prediction of its behavior in various chemical and biological systems.

Table 1: General and Molar Properties
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Property Value Source

CAS Number 352-68-1 [2]

Molecular Formula C₈H₇F₃S [2]

Molecular Weight 192.20 g/mol [3]

Appearance Colorless to light yellow liquid [1]

Table 2: Thermophysical Properties
Property Value Source

Boiling Point 163-167 °C [1][4]

Melting Point No data available

Density 1.25 ± 0.1 g/cm³ (Predicted) [1][4]

Flash Point 32.6 °C [5]

Table 3: Optical Properties
Property Value Source

Refractive Index No data available

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for 4-(Trifluoromethylthio)toluene were not found in the

reviewed literature, this section details generalized, standard laboratory procedures for

determining the key physical properties of a liquid organic compound.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for determining the boiling point of a small sample is

the capillary method.
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Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Sample of 4-(Trifluoromethylthio)toluene

Procedure:

A small amount of the liquid sample is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube or an oil bath.

The apparatus is heated gently and evenly.

As the temperature rises, a steady stream of bubbles will emerge from the open end of the

capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[6][7]

Determination of Density (Pycnometer Method)
The density of a liquid is its mass per unit volume. The pycnometer method is a precise

technique for measuring the density of a liquid.
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Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped

off.

The filled pycnometer is weighed.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density

(e.g., distilled water) at the same temperature.

The filled pycnometer with the reference liquid is weighed.

The density of the sample liquid is calculated using the formula: Density of sample = (mass

of sample / mass of reference liquid) * density of reference liquid

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a substance and can be used for identification and

purity assessment.

Apparatus:

Abbe refractometer
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Constant temperature water bath

Dropper

Sample of 4-(Trifluoromethylthio)toluene

Solvent for cleaning (e.g., acetone or ethanol)

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent and allowed to dry.

A few drops of the sample liquid are placed on the surface of the measuring prism.

The prisms are closed and locked.

The instrument is adjusted to bring the dividing line between the light and dark fields into the

center of the crosshairs in the eyepiece.

If a colored band is observed, the compensator is adjusted to sharpen the dividing line.

The refractive index is read directly from the instrument's scale.

The temperature should be controlled and recorded as the refractive index is temperature-

dependent.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a liquid compound such as 4-(Trifluoromethylthio)toluene.
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Workflow for Physical Property Determination of a Liquid Compound

Sample Preparation

Property Measurement

Data Analysis & Reporting

Obtain Pure Sample of
4-(Trifluoromethylthio)toluene

Determine Boiling Point
(Capillary Method)

Measure Density
(Pycnometer Method)

Measure Refractive Index
(Abbe Refractometer)

Record Boiling Point
(with pressure) Calculate Density Record Refractive Index

(with temperature)

Compile Data Sheet

Click to download full resolution via product page

Caption: Workflow for the determination of key physical properties of a liquid compound.

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and confirmation of 4-
(Trifluoromethylthio)toluene. Available data includes:

¹H NMR: Proton Nuclear Magnetic Resonance spectra are available.

IR: Infrared spectra provide information about the functional groups present.
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MS: Mass Spectrometry data confirms the molecular weight.

This information can be accessed through various chemical databases and supplier websites.

[8]

Conclusion
This technical guide has summarized the key physical properties of 4-
(Trifluoromethylthio)toluene based on available data. While core properties such as boiling

point and density have been reported, further experimental determination of the melting point

and refractive index would provide a more complete physical profile of this compound. The

outlined experimental protocols provide a basis for researchers to perform these

measurements accurately. The provided workflow diagram offers a clear sequence for these

experimental determinations. This information is valuable for the safe and effective use of 4-
(Trifluoromethylthio)toluene in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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